Cas no 2171785-02-5 (3-(1-aminopentyl)thian-3-ol)

• Product Name: 3-(1-aminopentyl)thian-3-ol
• CAS No: 2171785-02-5
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5963139
• PubChem ID: 165602291
• Update Time: 2025-07-10

3-(1-aminopentyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminopentyl)thian-3-ol
• EN300-1639916
• 2171785-02-5

• Inchi： 1S/C10H21NOS/c1-2-3-5-9(11)10(12)6-4-7-13-8-10/h9,12H,2-8,11H2,1H3
• InChI Key： SLLMQQYNFGPYMF-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C(CCCC)N)O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-aminopentyl)thian-3-ol

Introduction to 3-(1-aminopentyl)thian-3-ol (CAS No. 2171785-02-5)

3-(1-aminopentyl)thian-3-ol, identified by the Chemical Abstracts Service (CAS) number 2171785-02-5, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the thian class, which is characterized by a sulfur-containing heterocyclic ring. The presence of an amino group and a hydroxyl group in its structure imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The molecular structure of 3-(1-aminopentyl)thian-3-ol consists of a thian ring with a pentyl chain attached to the sulfur atom, and an amino group and a hydroxyl group positioned at specific sites. This configuration provides the compound with unique reactivity and solubility characteristics, which are crucial for its potential use in drug development. The amino group can participate in hydrogen bonding and other interactions, while the hydroxyl group can enhance solubility and stability.

Recent studies have explored the biological activities of 3-(1-aminopentyl)thian-3-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(1-aminopentyl)thian-3-ol may have therapeutic applications in treating inflammatory diseases, including arthritis and inflammatory bowel disease.

Another promising application of 3-(1-aminopentyl)thian-3-ol is in the field of neuroprotection. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis. In a study published in the Journal of Neurochemistry, it was demonstrated that 3-(1-aminopentyl)thian-3-ol significantly reduced neuronal cell death induced by hydrogen peroxide. This neuroprotective effect is attributed to its ability to scavenge free radicals and modulate signaling pathways involved in cell survival.

In addition to its anti-inflammatory and neuroprotective properties, 3-(1-aminopentyl)thian-3-ol has also been investigated for its potential as an antimicrobial agent. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. These findings open up possibilities for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of 3-(1-aminopentyl)thian-3-ol has been optimized using various methods, including microwave-assisted synthesis and catalytic hydrogenation. These approaches have improved the yield and purity of the compound, making it more accessible for large-scale production. The synthetic route typically involves the reaction of a thian derivative with an aminoalkylating agent, followed by reduction steps to introduce the hydroxyl group.

To further enhance the therapeutic potential of 3-(1-aminopentyl)thian-3-ol, researchers are exploring different formulations and delivery systems. For example, encapsulating the compound in liposomes or nanoparticles can improve its bioavailability and target specificity. This approach has shown promise in preclinical studies, where liposomal formulations of 3-(1-aminopentyl)thian-3-ol demonstrated enhanced efficacy in reducing inflammation and promoting tissue repair.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-aminopentyl)thian-3-ol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies to assess its therapeutic benefits.

In conclusion, 3-(1-aminopentyl)thian-3-ol (CAS No. 2171785-02-5) is a promising compound with diverse biological activities, including anti-inflammatory, neuroprotective, and antimicrobial properties. Its unique chemical structure and favorable pharmacological profile make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing healthcare solutions for various diseases.